Cas no 1393793-79-7 (2-(2-Bromo-5-methoxyphenyl)naphthalene)

• Product Name: 2-(2-Bromo-5-methoxyphenyl)naphthalene
• CAS No: 1393793-79-7
• MF: C₁₇H₁₃BrO
• MW: 313.188524007797
• MDL: MFCD30729883
• CID: 4593752
• Update Time: 2025-07-21

2-(2-Bromo-5-methoxyphenyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-5-methoxyphenyl)naphthalene
• SY060332

• MDL： MFCD30729883
• Inchi： 1S/C17H13BrO/c1-19-15-8-9-17(18)16(11-15)14-7-6-12-4-2-3-5-13(12)10-14/h2-11H,1H3
• InChI Key： BMODPBBEJMZHOO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C1C=CC2C=CC=CC=2C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 293
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on 2-(2-Bromo-5-methoxyphenyl)naphthalene

Professional Introduction to 2-(2-Bromo-5-methoxyphenyl)naphthalene (CAS No. 1393793-79-7)

2-(2-Bromo-5-methoxyphenyl)naphthalene, with the chemical identifier CAS No. 1393793-79-7, is a significant compound in the field of pharmaceutical and chemical research. This aromatic heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound consists of a naphthalene core substituted with a bromo and methoxy group on the phenyl ring, which contributes to its distinct reactivity and utility in synthetic chemistry.

The structural configuration of 2-(2-Bromo-5-methoxyphenyl)naphthalene makes it an attractive intermediate for the synthesis of more complex molecules. The presence of both bromine and methoxy functional groups allows for diverse chemical transformations, including cross-coupling reactions, which are widely employed in the construction of biologically active scaffolds. These reactions are particularly valuable in medicinal chemistry, where they enable the efficient assembly of intricate drug candidates.

In recent years, there has been a growing interest in exploring the pharmacological potential of naphthalene derivatives. The specific substitution pattern of 2-(2-Bromo-5-methoxyphenyl)naphthalene has been investigated for its interactions with various biological targets. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further pharmacological development. The bromine substituent, in particular, is known to enhance electrophilicity, facilitating its participation in nucleophilic substitution reactions that are crucial for drug molecule synthesis.

One of the most compelling aspects of 2-(2-Bromo-5-methoxyphenyl)naphthalene is its role as a building block in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its structural features to develop novel compounds with therapeutic potential. For example, derivatives of this molecule have been explored as candidates for treating neurological disorders, cancer, and infectious diseases. The methoxy group provides a site for further functionalization, allowing chemists to tailor the properties of the resulting compounds to specific biological needs.

The synthetic methodologies employed in the preparation of 2-(2-Bromo-5-methoxyphenyl)naphthalene are also noteworthy. The compound can be synthesized through various routes, including Friedel-Crafts alkylation and bromination reactions. These processes highlight the versatility of the starting materials and reagents used in its production. The efficiency and scalability of these synthetic routes are critical factors that influence its accessibility for industrial applications.

The pharmacokinetic properties of 2-(2-Bromo-5-methoxyphenyl)naphthalene and its derivatives are also subjects of ongoing research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic efficacy. Preliminary studies have indicated that modifications to the naphthalene core can significantly impact these properties, offering insights into how structure-activity relationships (SAR) can be exploited to improve drug performance.

In conclusion, 2-(2-Bromo-5-methoxyphenyl)naphthalene (CAS No. 1393793-79-7) represents a fascinating compound with considerable potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications and therapeutic possibilities, this compound is poised to play an increasingly important role in the development of innovative drugs.